Cas no 5556-46-7 (2-Thiophenebutanoicacid, 5-(2,2-dimethylpentyl)-)

2-Thiophenebutanoicacid, 5-(2,2-dimethylpentyl)- structure
5556-46-7 structure
Product Name:2-Thiophenebutanoicacid, 5-(2,2-dimethylpentyl)-
CAS No:5556-46-7
MF:C14H18N2
MW:214.306123256683
CID:379720
PubChem ID:691260
Update Time:2025-04-19

2-Thiophenebutanoicacid, 5-(2,2-dimethylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenebutanoicacid, 5-(2,2-dimethylpentyl)-
    • 1H-Pyrazole, 5-(1,1-dimethylethyl)-3-(phenylmethyl)-
    • 3-Benzyl-5-tert-butyl-1H-pyrazole
    • DTXSID10970902
    • SR-01000513284-1
    • HMS1375E07
    • AKOS005393155
    • MixCom6_001184
    • Cambridge id 5556467
    • 5556-46-7
    • CHEMBL1522071
    • CCG-11454
    • MLS000061442
    • 5-benzyl-3-tert-butyl-1H-pyrazole
    • BIM-0024306.P001
    • HMS2445H14
    • SR-01000513284
    • CBMicro_024160
    • SMR000069852
    • ChemDiv2_002207
    • AB00088973-01
    • Inchi: 1S/C14H18N2/c1-14(2,3)13-10-12(15-16-13)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,15,16)
    • InChI Key: WQKMACGRTRICNN-UHFFFAOYSA-N
    • SMILES: N1=C(C=C(CC2C=CC=CC=2)N1)C(C)(C)C

Computed Properties

  • Exact Mass: 214.14714
  • Monoisotopic Mass: 214.146999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.034
  • Boiling Point: 347.5°C at 760 mmHg
  • Flash Point: 148.9°C
  • Refractive Index: 1.555
  • PSA: 28.68
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